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Compound of Interest

Compound Name: 4-Chlorophthalic acid

Cat. No.: B1346634

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a thorough overview of 4-Chlorophthalic acid, a
versatile chemical intermediate with significant applications in pharmaceutical development and
beyond. This document outlines its chemical identity, physicochemical properties, synthesis
protocols, and its role as a key building block in the creation of various bioactive molecules.

Chemical Identity and Properties

4-Chlorophthalic acid is a chlorinated derivative of phthalic acid. Its unique structure,
featuring a chlorine atom on the benzene ring, enhances its reactivity and makes it a valuable
precursor in organic synthesis.

IUPAC Name: 4-chlorobenzene-1,2-dicarboxylic acid[1]
CAS Number: 89-20-3[2][3][4][5][6]

Physicochemical Data

A summary of the key quantitative data for 4-Chlorophthalic acid is presented in the table
below for easy reference and comparison.
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Property Value Source(s)
Molecular Formula CsHsClOa4 [21[3]1[5][6]
Molecular Weight 200.58 g/mol [3][6]
Melting Point ~285 °C

Boiling Point 399.5 £ 27.0 °C at 760 mmHg

Water Solubility 0.1-0.5 g/100 mL at 21.5 °C [7]

pKa 2.88 £ 0.10 (Predicted) [7]

Synthesis and Experimental Protocols

The synthesis of 4-Chlorophthalic acid and its anhydride is crucial for its application in various
industries. Several methods have been developed, primarily involving the chlorination of
phthalic anhydride or its derivatives.

Protocol 1: Chlorination of Phthalic Anhydride

One common method for the production of 4-Chlorophthalic acid involves the direct
chlorination of phthalic anhydride.[2][8]

Methodology:

Phthalic anhydride is mixed with sodium hydroxide, a polar solvent, and a phase transfer
catalyst such as tetrabutylammonium chloride.

o Chlorine gas is then introduced into the reaction mixture to carry out the chlorination
reaction.

e The reaction temperature and pH are carefully controlled to optimize the yield of the
monosodium salt of 4-chlorophthalic acid.[4]

e The use of a phase transfer catalyst has been shown to increase the conversion rate to 92.1-
96.5%.[4]
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» The resulting 4-chlorophthalic acid monosodium salt can then be acidified to yield 4-
Chlorophthalic acid.

Protocol 2: Synthesis from Monosodium Phthalate

An alternative route utilizes monosodium phthalate as the starting material.

Methodology:

Monosodium phthalate is used as the raw material with water as the medium.
o A weak alkali solution is employed as a pH regulator for the reaction system.

o Chlorine gas is directly introduced for the chlorination reaction, with a weight ratio of chlorine
to phthalic anhydride of 0.3-0.45.

e The reaction is maintained at a temperature of 50-70°C for 2-5 hours.

» This process yields high-purity 4-chlorophthalic anhydride after desalting, dehydration, and
purification by rectification.[5]

The logical workflow for the synthesis starting from phthalic anhydride is depicted below.

q g Reaction Mixture Chlorination 4-Chlorophthalic Acid et . .
Phthalic Anhydride |—>| (NaOH, Polar Solvent, Catalyst) (C12 gas) VG S Acidification 4-Chlorophthalic Acid

Click to download full resolution via product page
Figure 1: Synthesis workflow of 4-Chlorophthalic acid from Phthalic Anhydride.

Applications in Drug Development and Beyond

4-Chlorophthalic acid is a pivotal intermediate in the pharmaceutical industry, primarily for the
synthesis of active pharmaceutical ingredients (APIs).[2] Its derivatives are integral to the
formation of heterocyclic compounds, which are core structures in many drugs.[2]

Role in Medicinal Chemistry
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» Anti-inflammatory and Analgesic Drugs: It serves as a building block in the creation of
molecules that modulate biological pathways associated with pain and inflammation.[2]

» Antimicrobial Agents: Derivatives of 4-Chlorophthalic acid have demonstrated antimicrobial
and antifungal properties.[7] For instance, a series of 1,3-bis-anilides of 4-hydroxyisophthalic
acid have shown activity against various bacteria and fungi.

e Enzyme Inhibition: Certain derivatives, such as N-derivatized 2,3,4,5-
tetrachlorophthalimides, have exhibited potent inhibitory activity against a-glucosidase.

The relationship between 4-Chlorophthalic acid and its applications is illustrated in the
following diagram.

Core Compound
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4-Chlorophthalic Anhydride Heterocyclic Compounds

/ l End Applications l
Polymers Agrochemicals Pharmaceuticals
(Polyimides) (Herbicides, Pesticides) (Anti-inflammatory, Analgesic)

Dyes and Pigments

Click to download full resolution via product page

Figure 2: Applications of 4-Chlorophthalic acid and its derivatives.

Other Industrial Uses

Beyond pharmaceuticals, 4-Chlorophthalic acid and its anhydride are used in the production
of:
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e Polymers: As a monomer for the synthesis of high-performance polyimides.[8]
e Dyes and Pigments: In the synthesis of various colorants.[9]

o Agrochemicals: As an intermediate for herbicides and pesticides.[8]

Biological Activity

While 4-Chlorophthalic acid itself is primarily an intermediate, its derivatives have shown
notable biological activities. The incorporation of the 4-chlorophthaloyl moiety can enhance the
biological efficacy, selectivity, and stability of the final drug product.[2]

Research has indicated that certain anilide derivatives of a related compound, 4-
hydroxyisophthalic acid, exhibit significant antibacterial and antifungal properties. These
findings suggest that the phthalic acid backbone, when appropriately substituted, can serve as
a scaffold for the development of new antimicrobial agents.

Conclusion

4-Chlorophthalic acid is a chemical of significant interest to researchers and professionals in
drug development and materials science. Its well-established synthesis routes and versatile

reactivity make it an invaluable building block for a wide array of functional molecules. Further
exploration of its derivatives is likely to yield novel therapeutic agents and advanced materials.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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